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Abstract
Vermistatin, a polyketide metabolite primarily isolated from various species of the Penicillium

and Guignardia genera, has garnered significant interest within the scientific community due to

its diverse and potent biological activities. This document provides a comprehensive technical

overview of Vermistatin, intended for researchers, scientists, and professionals in the field of

drug development. It covers the core physicochemical properties, detailed experimental

protocols for assessing its biological functions, and an exploration of its known mechanisms of

action, with a particular focus on its antiviral and enzyme inhibitory effects. All quantitative data

is presented in structured tables for clarity, and key biological pathways and experimental

workflows are visualized using diagrammatic representations.

Core Properties of Vermistatin
Vermistatin (CAS Number: 72669-21-7) is a benzofuran derivative with a molecular formula of

C₁₈H₁₆O₆.[1][2] Its chemical and physical properties are summarized in the tables below.
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Property Value Reference(s)

CAS Number 72669-21-7 [1][2]

Molecular Formula C₁₈H₁₆O₆ [1][2]

Molecular Weight 328.32 g/mol [3]

IUPAC Name

(3R)-4,6-dimethoxy-3-{4-oxo-6-

[(1E)-prop-1-en-1-yl]-4H-pyran-

3-yl}-2-benzofuran-1(3H)-one

[3]

Appearance Solid [1]

Melting Point 205-210 °C

Solubility

Soluble in organic solvents

such as methanol, ethyl

acetate, and DMSO.

[4]

Spectroscopic Data
Spectroscopic Data Details Reference(s)

¹³C NMR (CDCl₃)
Chemical shifts are available in

public databases.

Crystallography

Crystal structure data is

available (CCDC Number:

634972).

[3]

Biological Activities and Mechanism of Action
Vermistatin has demonstrated a range of biological activities, including cytotoxic, antifungal,

antiviral, and enzyme inhibitory properties.[5] This guide will focus on its well-documented

antiviral and α-glucosidase inhibitory actions.

Antiviral Activity against Canine Coronavirus (CCoV)
Vermistatin has shown notable antiviral activity against Canine Coronavirus. The proposed

mechanism involves the alkalinization of lysosomes and the inhibition of the Aryl Hydrocarbon
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Receptor (AhR) signaling pathway, which is activated during CCoV infection.

The Aryl Hydrocarbon Receptor is a ligand-activated transcription factor involved in regulating

gene expression.[6] In its inactive state, AhR resides in the cytoplasm in a complex with

chaperone proteins. Upon ligand binding, the chaperones dissociate, and AhR translocates to

the nucleus, where it dimerizes with the AhR Nuclear Translocator (ARNT). This heterodimer

then binds to Xenobiotic Response Elements (XREs) in the DNA, initiating the transcription of

target genes, including those involved in viral replication.[6][7] Vermistatin has been observed

to inhibit the expression of AhR, thereby disrupting this pathway and impeding viral activity.
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Caption: Hypothesized mechanism of Vermistatin's antiviral action.

α-Glucosidase Inhibition
Vermistatin and its derivatives have been identified as inhibitors of α-glucosidase, an enzyme

involved in carbohydrate digestion. This inhibitory action suggests potential applications in the

management of postprandial hyperglycemia.
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Experimental Protocols
The following sections provide detailed methodologies for key experiments related to the

biological activities of Vermistatin.

Isolation and Purification of Vermistatin from Penicillium
sp.
This protocol outlines a general procedure for the extraction and purification of Vermistatin
from a fungal culture.[8][9]
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Fungal Culture
(e.g., Penicillium sp. on solid rice medium)

Solvent Extraction
(Ethyl Acetate)

Concentration
(Rotary Evaporation)

Crude Extract

Silica Gel Column Chromatography
(Gradient Elution: Petroleum Ether - Ethyl Acetate)

Fraction Collection

Preparative HPLC
(C18 column, Methanol-Water gradient)

Pure Vermistatin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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